Cas no 2418710-59-3 (tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate)

Tert-butyl 4-[3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenyl]piperazine-1-carboxylate is a specialized chemical intermediate featuring a fluorosulfonyloxy group, which enhances its reactivity in nucleophilic substitution reactions. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic processes, while the aminomethyl moiety provides a versatile handle for further functionalization. This compound is particularly valuable in medicinal chemistry and drug development, where its structural features facilitate the synthesis of complex molecules. The fluorosulfonyloxy group’s high leaving-group ability makes it useful in cross-coupling and derivatization reactions. Its well-defined reactivity profile and stability under controlled conditions make it a reliable building block for advanced organic synthesis.
tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate structure
2418710-59-3 structure
Product Name:tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate
CAS No:2418710-59-3
MF:C17H26FN3O5S
MW:403.468846797943
CID:5678724
PubChem ID:165869960
Update Time:2025-06-14

tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-26628692
    • tert-butyl 4-[3-(aminomethyl)-5-[(fluorosulfonyl)oxy]-4-methylphenyl]piperazine-1-carboxylate
    • 2418710-59-3
    • tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate
    • Inchi: 1S/C17H26FN3O5S/c1-12-13(11-19)9-14(10-15(12)26-27(18,23)24)20-5-7-21(8-6-20)16(22)25-17(2,3)4/h9-10H,5-8,11,19H2,1-4H3
    • InChI Key: MSSPHZXGICCNDI-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC1C(C)=C(CN)C=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

  • Exact Mass: 403.15772027g/mol
  • Monoisotopic Mass: 403.15772027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 111Ų

tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26628692-1g
tert-butyl 4-[3-(aminomethyl)-5-[(fluorosulfonyl)oxy]-4-methylphenyl]piperazine-1-carboxylate
2418710-59-3
1g
$0.0 2023-09-12
Enamine
EN300-26628692-1.0g
tert-butyl 4-[3-(aminomethyl)-5-[(fluorosulfonyl)oxy]-4-methylphenyl]piperazine-1-carboxylate
2418710-59-3 95.0%
1.0g
$0.0 2025-03-20

Additional information on tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate

Research Brief on tert-Butyl 4-3-(Aminomethyl)-5-(Fluorosulfonyl)oxy-4-Methylphenylpiperazine-1-Carboxylate (CAS: 2418710-59-3)

The compound tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate (CAS: 2418710-59-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of this compound, which include a fluorosulfonyloxy group and a piperazine-carboxylate moiety. These functional groups are known to confer reactivity and binding affinity, making the compound a promising candidate for the development of covalent inhibitors. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of neurodegenerative diseases and cancer.

One of the key advancements in the synthesis of tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate involves the optimization of reaction conditions to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs mild conditions and avoids the use of hazardous reagents, thereby enhancing the scalability and safety of the process.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinases and proteases. For instance, it has shown promising activity against the epidermal growth factor receptor (EGFR), a well-known target in oncology. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating central nervous system disorders.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently investigating structural modifications to enhance its pharmacokinetic properties and reduce toxicity.

In conclusion, tert-butyl 4-3-(aminomethyl)-5-(fluorosulfonyl)oxy-4-methylphenylpiperazine-1-carboxylate represents a versatile scaffold with significant potential in drug discovery. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its therapeutic applications. The compound's unique chemical properties and biological activity make it a valuable subject of study in the field of chemical biology and medicinal chemistry.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd